Pregna-3,5-dien-20-one, 3-hydroxy-, heptafluorobutyrate
Pregna-3,5-dien-20-one, 3-hydroxy-, heptafluorobutyrate
Brand Name:
Vulcanchem
CAS No.:
18072-21-4
VCID:
VC0091082
InChI:
InChI=1S/C25H29F7O3/c1-13(33)17-6-7-18-16-5-4-14-12-15(8-10-21(14,2)19(16)9-11-22(17,18)3)35-20(34)23(26,27)24(28,29)25(30,31)32/h4,12,16-19H,5-11H2,1-3H3/t16-,17+,18-,19-,21-,22+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C
Molecular Formula:
C25H29F7O3
Molecular Weight:
510.5 g/mol
Pregna-3,5-dien-20-one, 3-hydroxy-, heptafluorobutyrate
CAS No.: 18072-21-4
Main Products
VCID: VC0091082
Molecular Formula: C25H29F7O3
Molecular Weight: 510.5 g/mol
| CAS No. | 18072-21-4 |
|---|---|
| Product Name | Pregna-3,5-dien-20-one, 3-hydroxy-, heptafluorobutyrate |
| Molecular Formula | C25H29F7O3 |
| Molecular Weight | 510.5 g/mol |
| IUPAC Name | [(8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] 2,2,3,3,4,4,4-heptafluorobutanoate |
| Standard InChI | InChI=1S/C25H29F7O3/c1-13(33)17-6-7-18-16-5-4-14-12-15(8-10-21(14,2)19(16)9-11-22(17,18)3)35-20(34)23(26,27)24(28,29)25(30,31)32/h4,12,16-19H,5-11H2,1-3H3/t16-,17+,18-,19-,21-,22+/m0/s1 |
| Standard InChIKey | PMYGGDFCIVGWIF-VPQCCYDFSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C |
| Synonyms | 3-Hydroxypregna-3,5-dien-20-one heptafluorobutyrate |
| PubChem Compound | 22297077 |
| Last Modified | Nov 11 2021 |
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